Cas no 268734-41-4 (4,6-Difluorobenzo[d]isoxazol-3-amine)

4,6-Difluorobenzo[d]isoxazol-3-amine is a fluorinated heterocyclic compound featuring a benzoisoxazole core with amine and difluoro substitutions at key positions. Its unique structure imparts significant reactivity and selectivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and binding affinity, while the isoxazole-amine scaffold offers versatility in derivatization. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its high purity and well-defined chemical properties ensure consistent performance in research and industrial applications. Proper handling and storage are recommended due to its sensitivity to moisture and light.

4,6-Difluorobenzo[d]isoxazol-3-amine structure

268734-41-4 structure

Product Name:4,6-Difluorobenzo[d]isoxazol-3-amine

CAS No:268734-41-4

MF:C₇H₄F₂N₂O

MW:170.116268157959

CID:914642

PubChem ID:10821028

Update Time:2025-06-07

4,6-Difluorobenzo[d]isoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzisoxazol-3-amine,4,6-difluoro-(9CI)
- 4,6-difluorobenzo[d]isoxazol-3-amine
- FCH1301552
- 4,6-Difluoro-1,2-benzisoxazole-3-amine
- AX8275758
- SCHEMBL6928814
- DB-267368
- 4,6-difluoro-1,2-benzoxazol-3-amine
- 1,2-BENZISOXAZOL-3-AMINE, 4,6-DIFLUORO-
- 268734-41-4
- 4,6-Difluorobenzo[d]isoxazol-3-amine
- Inchi： 1S/C7H4F2N2O/c8-3-1-4(9)6-5(2-3)12-11-7(6)10/h1-2H,(H2,10,11)
- InChI Key： JACNJKTZMRFHFD-UHFFFAOYSA-N
- SMILES： FC1=CC(=CC2=C1C(N)=NO2)F

Computed Properties

Exact Mass: 170.02916908g/mol
Monoisotopic Mass: 170.02916908g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52
XLogP3: 1.6

4,6-Difluorobenzo[d]isoxazol-3-amine Security Information

Storage Condition：(BD531256)

4,6-Difluorobenzo[d]isoxazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM515953-1g	4,6-Difluorobenzo[d]isoxazol-3-amine	268734-41-4	97%	1g	$829	2024-07-28
Ambeed	A603780-1g	4,6-Difluorobenzo[d]isoxazol-3-amine	268734-41-4	97%	1g	$691.0	2024-04-20
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY372992-1g	3-Amino-4,6-difluorobenzisoxazole	268734-41-4	≥95%	1g	¥11250.00	2025-04-15